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Compound of Interest

Compound Name: N-Boc-2-iodoaniline

Cat. No.: B062990

An In-depth Technical Guide to the Physicochemical Properties of N-Boc-2-iodoaniline

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of key chemical intermediates is paramount. N-Boc-2-
iodoaniline, a halogenated and protected aniline derivative, serves as a crucial building block
in the synthesis of a wide array of complex organic molecules, including pharmaceuticals and
materials for organic electronics. This technical guide provides a comprehensive overview of its
core physicochemical properties, experimental protocols for its synthesis and analysis, and
visualizations of key chemical transformations.

Core Physicochemical Data

The fundamental physicochemical properties of N-Boc-2-iodoaniline are summarized in the
table below, providing a quick reference for experimental design and reaction planning.
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Property Value Reference
Molecular Formula C11H14INO2 [1112]
Molecular Weight 319.14 g/mol [11[2][3]
IUPAC Name ter-butyl N-(z- [1]
iodophenyl)carbamate
CAS Number 161117-84-6 [1]
Boiling Point 85-95 °C at 0.5 mmHg [3]
Density 1.277 g/mL at 25 °C [3]
Predicted pKa 13.08 + 0.70 [3]
Predicted XlogP 3.4 [1]
Refractive Index (n2°/D) 1.5690 (lit.) [3]

Not explicitly stated for N-Boc-

2-iodoaniline, but related

Appearance _
compounds are crystalline
solids.

Not explicitly stated, but
- expected to be soluble in
Solubility

common organic solvents like
THF, DCM, and ethyl acetate.

Spectroscopic and Safety Information

Spectroscopic data is critical for the identification and characterization of N-Boc-2-iodoaniline.
While specific spectra for this compound were not detailed in the provided search results,
general information on expected spectroscopic features is available.[1] Safety information is
also a key consideration for handling this compound in a laboratory setting.
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Data Type Information Reference
Available from spectral

13C NMR Spectra [1]
databases.
Available from spectral

Mass Spectrometry (GC-MS) [1]

databases.

Hazards Identification

Harmful if swallowed, Causes
skin irritation, Causes serious
eye irritation, May cause

respiratory irritation, Very toxic

to aquatic life.

[1]

Experimental Protocols

Detailed experimental protocols are essential for the successful synthesis, purification, and

application of N-Boc-2-iodoaniline. The following sections outline key methodologies.

Synthesis of N-Boc-2-iodoaniline

This procedure describes the protection of the amine group of 2-iodoaniline using di-tert-butyl

dicarbonate (Bocz0).

Materials:

e 2-lodoaniline

» Di-tert-butyl dicarbonate (Bocz0)

¢ Dry Tetrahydrofuran (THF)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

o tert-Butyl methyl ether (TBME)

e 0.1 N aqueous Hydrochloric acid (HCI)

e Magnesium sulfate (MgSOa)
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Procedure:
e Dissolve 2-iodoaniline in dry THF in a round-bottom flask.
e Cool the solution to 0 °C in an ice bath.

e Add di-tert-butyl dicarbonate (Bocz20) (1.0 equivalent) to the solution. For a more general
protocol, an amine base such as triethylamine or pyridine can be added to scavenge the acid
byproduct.[4]

 Allow the reaction mixture to warm to room temperature and stir overnight.
e Quench the reaction by adding a saturated aqueous NaHCOs solution.
» Extract the aqueous layer with tert-butyl methyl ether (3 x 25 mL).[4]

o Combine the organic extracts and wash with 0.1 N aqueous HCI (3 x 100 mL) followed by a
saturated aqueous NaHCOs solution (1 x 50 mL).[4]

e Dry the organic phase over anhydrous MgSOa.

« Filter the drying agent and concentrate the solvent under reduced pressure using a rotary
evaporator to yield the crude N-Boc-2-iodoaniline.

e The crude product can be further purified by flash column chromatography on silica gel or by
distillation under reduced pressure.

Purification by Short-Path Distillation

For purification of the final product, short-path distillation is an effective method.
Procedure:

» Transfer the crude N-Boc-2-iodoaniline to a round-bottom flask suitable for distillation.
e Assemble a short-path distillation apparatus.

e Apply a vacuum (e.g., 0.04 - 0.5 mmHg).[5]
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e Gently heat the flask in an oil bath.

o Collect the fraction that distills at the appropriate temperature range (e.g., 85-102 °C,
depending on the vacuum).[5]

Visualizing Chemical Processes

Graphical representations of experimental workflows and chemical transformations can greatly
aid in understanding the processes involved.

Synthesis Workup
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Caption: Workflow for the synthesis and purification of N-Boc-2-iodoaniline.

A common subsequent reaction for N-Boc protected anilines is the deprotection of the Boc
group to liberate the free amine, which is often necessary for further synthetic steps.

Acidic Conditions
(e.g., TFAin DCM or HCI in Dioxane)
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Caption: Deprotection of N-Boc-2-iodoaniline to yield 2-iodoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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